78-80-8(3-Methyl-3-buten-1-yne),NSC9296,78-80-8

3-Methyl-3-buten-1-yne Properties

Names and Identifiers

- 2-methylbut-1-en-3-yne
- 2-Methyl-1-butene-3-yne
- 2-Methyl-1-butenyne
- 2-Methylbutenyne
- 3-Methyl-3-buten-1-yne
- 3-Methyl-3-butene-1-yne
- Isopropenylacetylene
- NSC 9296
- Valylene
- 1-Butene-3-yne, 2-methyl-
- 2-methyl-1-buten-3-yn
- CH2=C(CH3)CequivCH
- 2-METHYL-1-BUTEN-3-YNE
- EN300-172373
- NSC-9296
- NSC9296
- AKOS015841058
- isopropenyl acetylene
- BRN 0969175
- MFCD00008599
- 1-Buten-3-yne,2-methyl-(6ci,8ci,9ci)
- WLN: 1UU1Y1&U1
- 4-01-00-01089 (Beilstein Handbook Reference)
- NS00038006
- AI3-25132
- P92A4F7TZS
- DTXSID20228648
- CH2=C(CH3)C.$.CH
- 1-BUTEN-3-YNE, 2-METHYL-
- 78-80-8
- UNII-P92A4F7TZS
- 2-Methyl-1-buten-3-yne, 99%
- EINECS 201-144-9
- Q22077076
- FT-0613022
- 2-methyl-l-buten-3-yne
- DB-261278
- DTXCID70151139
- +Expand
- MDL： MFCD00008599
- InChIKey： BOFLDKIFLIFLJA-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H6/c1-4-5(2)3/h1H,2H2,3H3
- SMILES： C#CC(=C)C
- BRN： 969175

Computed Properties

Exact Mass: 66.04700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 66.04695
Heavy Atom Count: 5
Complexity: 79.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 1.19570
PSA: 0.00000
Refractive Index: n20/D 1.416(lit.)
Water Partition Coefficient: Not miscible in water.
Boiling Point: 32 °C(lit.)
Melting Point: −113 °C (lit.)
Vapor Pressure: 8.96 psi ( 20 °C)
Flash Point: Fahrenheit: 21.2 ° f
Celsius: -6 ° c
Solubility: Slightly soluble (1.7 g/l) (25 º C),
Color/Form: Colorless liquid, tear inducing
Solubility: Slightly soluble in water, miscible in acetone \ ethanol \ benzene \ carbon tetrachloride
Density: 0.695 g/mL at 25 °C(lit.)

3-Methyl-3-buten-1-yne Synthesis

3-Methyl-3-buten-1-yne Related Literature

1. α-CH acidity of alkyl–B(C6F5)2 compounds – the role of stabilized borata-alkene formation in frustrated Lewis pair chemistry

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Vivian Wing-Wah Yam,Chi-Chiu Ko,Ben Wai-Kin Chu,Nianyong Zhu Dalton Trans. 2003 3914
3. Oligomerisation of isopropenylacetylene in the presence of Fe3(CO)12. Crystal and molecular structure of the open-cluster isomers Fe3(CO)10[H2CC(CH3)CC(H)C(H)C(CO)C(CH3)CH2], Fe3(CO)10[HCC(CH3)C(H)C(H)C(H)C(CO)C(CH3)CH2] and of the binuclear complex Fe2(CO)5[C15H18(CO)]

Elisabetta Gatto,Giuliana Gervasio,Domenica Marabello,Enrico Sappa J. Chem. Soc. Dalton Trans. 2002 1448
4. Gas-phase reactions of tetraborane(10) with 1-en-3-ynes: syntheses of the parent tricarbahexaborane, nido-2,3,4-C3B3H7, and its derivatives

Mark A. Fox,Robert Greatrex,Alireza Nikrahi Chem. Commun. 1996 175
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9. Photocycloaddition reactions of 2-acylcyclohex-2-enones

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10. Assigning regioisomeric or diastereoisomeric relations of problematic trisubstituted double-bonds through heteronuclear 2D selective J-resolved NMR spectroscopy

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Cas no 78-80-8 (3-Methyl-3-buten-1-yne)

3-Methyl-3-buten-1-yne Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Methyl-3-buten-1-yne Synthesis

3-Methyl-3-buten-1-yne Related Literature

Related Categories

78-80-8 (3-Methyl-3-buten-1-yne) Related Products